Cas no 1356483-72-1 (3-(Cyclopropylamino)-4-nitrobenzonitrile)

• Product Name: 3-(Cyclopropylamino)-4-nitrobenzonitrile
• CAS No: 1356483-72-1
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 2122687
• Update Time: 2023-08-04

3-(Cyclopropylamino)-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylamino)-4-nitrobenzonitrile
• PMYCICRBLYZXGJ-UHFFFAOYSA-N
• 3-(Cyclopropylamino)-4-nitrobenzonitrile

• Inchi： 1S/C10H9N3O2/c11-6-7-1-4-10(13(14)15)9(5-7)12-8-2-3-8/h1,4-5,8,12H,2-3H2
• InChI Key： PMYCICRBLYZXGJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#N)=CC=1NC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Topological Polar Surface Area: 81.6